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Compound of Interest

Compound Name: L-Linalool

Cat. No.: B1674924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of L-linalool, a naturally occurring

terpene alcohol with significant applications in the pharmaceutical, fragrance, and flavor

industries. This document outlines the primary natural sources of linalool, with a specific focus

on the enantiomeric distribution of its levorotatory form, (-)-linalool, also known as licareol.

Detailed experimental protocols for the extraction and chiral analysis of linalool are provided,

alongside a visual representation of its biosynthetic pathway.

Natural Sources and Enantiomeric Distribution of
Linalool
Linalool is a monoterpene alcohol found in over 200 species of plants, where it contributes

significantly to their aroma and flavor profiles.[1] It exists as two enantiomers: (S)-(+)-linalool

(coriandrol) and (R)-(-)-linalool (licareol). These enantiomers often exhibit distinct sensory and

biological properties. The enantiomeric composition of linalool in essential oils is a critical factor

in determining their quality and authenticity. The following table summarizes the quantitative

distribution of linalool enantiomers in various plant species, with a focus on sources rich in L-
linalool.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1674924?utm_src=pdf-interest
https://www.benchchem.com/product/b1674924?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/pathway/PlantCyc:SUNFLOWER_PWY-7182
https://www.benchchem.com/product/b1674924?utm_src=pdf-body
https://www.benchchem.com/product/b1674924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant
Species

Family
Plant
Part

Total
Linalool
(%)

(-)-
Linalool
(%)

(+)-
Linalool
(%)

Enantio
meric
Excess
(ee %)
of (-)-
Linalool

Referen
ce(s)

Lavandul

a

angustifol

ia

(Lavende

r)

Lamiace

ae
Flowers 25-45 89-98 2-11 ~78-96 [2][3]

Ocimum

basilicum

(Basil)

Lamiace

ae
Leaves 15-85

Predomin

antly (-)
- High [4]

Origanu

m onites

Lamiace

ae

Aerial

Parts
79.8-90.3 98.4-100 0-1.6 96.8-100 [5]

Thymus

revolutus

Lamiace

ae

Aerial

Parts
- 99.9 0.1 99.8 [6]

Salvia

microste

gia

Lamiace

ae

Aerial

Parts
- High - - [7]

Mentha

citrata

(Bergam

ot Mint)

Lamiace

ae
Leaves -

72-75 (of

total

linalool)

25-28 44-50 [8]

Coriandr

um

sativum

(Coriand

er)

Apiaceae Seeds 50-80 12-16 84-88 - [1]

Elettaria

cardamo

Zingibera

ceae

Seeds - 23.1 76.9 -
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mum

(Cardam

om)

Aniba

rosaeodo

ra

(Rosewo

od)

Lauracea

e

Wood,

Leaves
- 5-44 56-95 - [7]

Note: The percentages of total linalool and the enantiomeric distribution can vary depending on

factors such as the geographical origin, climate, harvest time, and distillation method.

Experimental Protocols
Extraction of Essential Oils by Hydrodistillation
Hydrodistillation is a common method for extracting essential oils from plant materials. The

process involves the co-distillation of plant material with water.

Methodology:

Plant Material Preparation: Fresh or dried plant material (e.g., flowers, leaves, stems) is

collected and, if necessary, comminuted to increase the surface area for efficient oil

extraction.

Apparatus Setup: A Clevenger-type apparatus is typically used. The plant material is placed

in a round-bottom flask and fully submerged in distilled water.

Distillation: The flask is heated to boiling. The steam and the volatilized essential oils rise

and pass into a condenser.

Condensation: The vapor mixture is cooled by circulating cold water, causing it to condense

back into a liquid.

Separation: The condensed liquid, a mixture of essential oil and water (hydrosol), is collected

in a separating funnel. Due to their immiscibility and density difference, the essential oil

forms a layer on top of the water and can be separated.
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Drying and Storage: The collected essential oil is dried over anhydrous sodium sulfate to

remove any residual water and then stored in airtight, dark glass vials at a low temperature

to prevent degradation.

Chiral Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
The enantiomeric separation and quantification of linalool are typically performed using gas

chromatography with a chiral stationary phase column coupled to a mass spectrometer.

Methodology:

Sample Preparation: The essential oil sample is diluted in a suitable solvent (e.g., hexane or

dichloromethane) to an appropriate concentration (e.g., 1% v/v).

GC-MS System: A gas chromatograph equipped with a chiral capillary column is used. A

commonly used stationary phase for linalool enantiomer separation is a derivative of

cyclodextrin, such as heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin.

Injection: A small volume of the diluted sample (e.g., 1 µL) is injected into the GC inlet, which

is maintained at a high temperature (e.g., 250 °C) to ensure rapid volatilization. A split

injection mode is often used to prevent column overloading.

Chromatographic Separation: The enantiomers are separated based on their differential

interactions with the chiral stationary phase as they pass through the column. The oven

temperature is programmed to start at a low temperature and gradually increase to elute the

compounds. A typical temperature program might be:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase to 180 °C at a rate of 2 °C/minute.

Hold: Maintain at 180 °C for 5 minutes.

Mass Spectrometry Detection: As the separated enantiomers elute from the column, they

enter the mass spectrometer. The molecules are ionized (e.g., by electron impact), and the
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resulting fragments are separated based on their mass-to-charge ratio, providing a mass

spectrum that can be used for identification.

Data Analysis: The retention times of the enantiomers are used for their identification by

comparison with authentic standards. The peak areas of the two enantiomers are used to

calculate their relative percentages and the enantiomeric excess (ee %).

Visualized Pathways and Workflows
Biosynthesis of Linalool Enantiomers
The biosynthesis of linalool in plants starts from geranyl diphosphate (GPP), which is formed

through the mevalonate (MVA) or the methylerythritol phosphate (MEP) pathway. A specific

enzyme, linalool synthase (LIS), catalyzes the conversion of GPP to either (R)-(-)-linalool or

(S)-(+)-linalool, depending on the specific isoform of the enzyme present in the plant.

Linalool Biosynthesis Pathway

Isopentenyl Diphosphate (IPP)

Geranyl Diphosphate (GPP)+ DMAPP

Dimethylallyl Diphosphate (DMAPP)

Linalool Synthase (LIS)

(R)-(-)-Linalool

 (R)-LIS

(S)-(+)-Linalool (S)-LIS

Click to download full resolution via product page

Caption: Biosynthesis of Linalool Enantiomers from Geranyl Diphosphate.

Experimental Workflow for Linalool Analysis
The following diagram illustrates the typical workflow for the extraction and chiral analysis of

linalool from plant material.
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Experimental Workflow for Linalool Analysis

Plant Material
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Caption: Workflow for Extraction and Chiral Analysis of Linalool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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